Cas no 1806759-98-7 (3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806759-98-7
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4926491
• Update Time: 2025-06-12

3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H5ClF2N2/c9-6-4-13-3-5(1-2-12)7(6)8(10)11/h3-4,8H,1H2
• InChI Key： FQRZDFRYRRQBNH-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CC#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806759-98-7)

3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806759-98-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a chloro substituent and a difluoromethyl group, contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for fluorinated pyridine derivatives like 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in how the difluoromethyl moiety enhances the metabolic stability and bioavailability of potential drug candidates. This aligns with the growing trend of fluorine chemistry in modern medicinal chemistry, where fluorine incorporation is a key strategy for optimizing drug properties.

The compound's acetonitrile group further expands its utility, enabling it to serve as a building block for heterocyclic synthesis. Its applications span across catalysis, material science, and fine chemical production. For instance, it is often employed in the development of ligands for transition metal catalysts, which are critical in cross-coupling reactions—a hot topic in synthetic chemistry. The pyridine-acetonitrile scaffold is also explored for its potential in electronic materials, such as organic semiconductors.

From an industrial perspective, 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile is synthesized through multi-step processes involving halogenation and fluorination reactions. Manufacturers are increasingly optimizing these processes to improve yield and reduce environmental impact, addressing the global push for green chemistry. This resonates with the current focus on sustainable synthesis and eco-friendly production methods, which are frequently searched topics in academic and industrial circles.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely used to characterize this compound, ensuring its purity and consistency for research and commercial use. The compound's stability under various conditions is also a subject of study, particularly for applications requiring long-term storage or exposure to harsh environments. These aspects are critical for researchers working on high-performance materials or long-acting pharmaceuticals.

In summary, 3-Chloro-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806759-98-7) is a multifaceted compound with broad applications in cutting-edge scientific fields. Its unique structural features and reactivity make it a valuable asset in organic synthesis, medicinal chemistry, and material innovation. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow, aligning with the increasing demand for specialty chemicals and tailor-made molecular architectures.